Cas no 1207175-39-0 (1-(Oxetan-3-yl)propan-2-one)

• Product Name: 1-(Oxetan-3-yl)propan-2-one
• CAS No: 1207175-39-0
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD14586416
• CID: 1072623
• PubChem ID: 53484290
• Update Time: 2025-06-30

1-(Oxetan-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(Oxetan-3-yl)propan-2-one
• 1-(3-oxetanyl)-2-Propanone
• 1-(3-Oxetanyl)acetone
• CS1731
• AS-46550
• MFCD14586416
• 1207175-39-0
• AKOS006336772
• SCHEMBL15777293
• DA-31152
• F2147-8624
• EN300-1608282
• A892106
• CS-0309145
• SY244147

• MDL： MFCD14586416
• Inchi： 1S/C6H10O2/c1-5(7)2-6-3-8-4-6/h6H,2-4H2,1H3
• InChI Key： BDJGRLUDPHSZMT-UHFFFAOYSA-N
• SMILES： O1CC(CC(C)=O)C1

Computed Properties

• Exact Mass: 114.068079557g/mol
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(Oxetan-3-yl)propan-2-one

1-(Oxetan-3-yl)propan-2-one: A Comprehensive Overview

1-(Oxetan-3-yl)propan-2-one, also known by its CAS number 1207175-39-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a ketone group with an oxetane ring. The oxetane ring, a four-membered cyclic ether, contributes to the molecule's stability and reactivity, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the potential of 1-(Oxetan-3-yl)propan-2-one in drug discovery and development. Its ability to act as a versatile building block has been explored in the synthesis of bioactive molecules, including those with anti-inflammatory and antioxidant properties. Researchers have utilized its reactivity to design novel compounds that target specific biological pathways, demonstrating its importance in modern medicinal chemistry.

The synthesis of 1-(Oxetan-3-yl)propan-2-one has been optimized through various methodologies, including ring-opening reactions and ketone formation techniques. These advancements have not only improved the yield of the compound but also expanded its applicability in synthetic routes for complex molecules. The compound's stability under different reaction conditions has made it a preferred choice for chemists working on multi-step synthesis processes.

In terms of applications, 1-(Oxetan-3-yl)propan-2-one has found utility in materials science as well. Its incorporation into polymer systems has shown promise in enhancing material properties such as thermal stability and mechanical strength. This dual role in both pharmaceuticals and materials science underscores the compound's versatility and broad appeal across multiple disciplines.

Recent research has also focused on the environmental impact of 1-(Oxetan-3-yl)propan-2-one. Studies have evaluated its biodegradability and toxicity profiles, providing insights into its safe handling and disposal. These findings are crucial for ensuring that the compound's use aligns with sustainable chemical practices and regulatory standards.

Looking ahead, the continued exploration of 1-(Oxetan-3-yl)propan-2-one's properties is expected to unlock new applications in fields such as catalysis and green chemistry. Its unique structure offers opportunities for innovative chemical transformations that could lead to breakthroughs in sustainable synthesis methods.